Cas no 40500-10-5 (3-(oxan-4-yl)propanoic acid)

• Product Name: 3-(oxan-4-yl)propanoic acid
• CAS No: 40500-10-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD11226123
• CID: 1026795
• PubChem ID: 18669162
• Update Time: 2025-10-23

3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Tetrahydro-2H-pyran-4-yl)propanoic acid
• 3-(OXAN-4-YL)PROPANOIC ACID
• tetrahydro-2H-Pyran-4-propanoic acid
• 3-(Tetrahydropyran-4-yl)propionic acid
• BS-13532
• 3-(Tetrahydro-2H-pyran-4-yl)propanoicacid
• Z979765670
• A1-08407
• AT28816
• DB-070020
• 2H-Pyran-4-propanoic acid, tetrahydro-
• INABGJQICWLYSG-UHFFFAOYSA-N
• MFCD11226123
• 40500-10-5
• F8889-3427
• DTXSID40595425
• SCHEMBL4171831
• 3-(oxan-4-yl)propanoic acid, AldrichCPR
• AKOS008152006
• A901774
• CS-0217592
• EN300-78724
• 3-(oxan-4-yl)propanoic acid

• MDL： MFCD11226123
• Inchi： 1S/C8H14O3/c9-8(10)2-1-7-3-5-11-6-4-7/h7H,1-6H2,(H,9,10)
• InChI Key： INABGJQICWLYSG-UHFFFAOYSA-N
• SMILES： O1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.081
• Melting Point: Not available
• Boiling Point: 297 ºC
• Flash Point: 120 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(oxan-4-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(oxan-4-yl)propanoic acid

Recent Advances in the Study of 3-(Oxan-4-yl)propanoic Acid (CAS: 40500-10-5) and Its Applications in Chemical Biology and Medicine

3-(Oxan-4-yl)propanoic acid (CAS: 40500-10-5) is a compound of growing interest in the fields of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and modulators of biological pathways. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(oxan-4-yl)propanoic acid as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that derivatives of this compound exhibit high selectivity for cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity, resulting in a lead candidate with promising preclinical efficacy.

Another significant development was reported in a 2024 ACS Chemical Biology paper, where 3-(oxan-4-yl)propanoic acid was employed as a scaffold for the development of small-molecule modulators of GPCRs (G-protein-coupled receptors). The study highlighted the compound's ability to enhance receptor-ligand interactions, offering a new avenue for targeting GPCRs involved in neurological disorders. The research team also noted the compound's favorable pharmacokinetic properties, such as improved metabolic stability and oral bioavailability.

In addition to its therapeutic applications, 3-(oxan-4-yl)propanoic acid has been investigated for its role in chemical biology tools. A recent Nature Chemical Biology article described its incorporation into activity-based probes for profiling enzyme activities in complex biological samples. This approach enables researchers to map enzyme function in real-time, providing insights into disease mechanisms and potential drug targets.

Looking ahead, the versatility of 3-(oxan-4-yl)propanoic acid continues to inspire innovative research. Ongoing studies are exploring its use in targeted drug delivery systems and as a component of bifunctional molecules that combine therapeutic and diagnostic capabilities. With its unique chemical properties and broad applicability, this compound is poised to play a pivotal role in advancing chemical biology and medicinal chemistry.